Cas no 58908-97-7 (Phenol, 4-(3-methylphenoxy)-)

• Product Name: Phenol, 4-(3-methylphenoxy)-
• CAS No: 58908-97-7
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD11574862
• CID: 4052381
• Update Time: 2025-05-21

Phenol, 4-(3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-methylphenoxy)-

• MDL： MFCD11574862
• Inchi： 1S/C13H12O2/c1-10-3-2-4-13(9-10)15-12-7-5-11(14)6-8-12/h2-9,14H,1H3
• InChI Key： BNMNQSSEFSCQJH-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC2=CC=CC(C)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Phenol, 4-(3-methylphenoxy)-

Comprehensive Overview of Phenol, 4-(3-methylphenoxy)- (CAS No. 58908-97-7): Properties, Applications, and Industry Insights

Phenol, 4-(3-methylphenoxy)- (CAS No. 58908-97-7) is a specialized organic compound widely recognized for its versatile applications in industrial and research settings. This aromatic ether derivative, also referred to by its systematic name 4-(m-Tolyloxy)phenol, has garnered significant attention due to its unique chemical structure and functional properties. With the growing demand for high-performance intermediates in sectors like polymer synthesis, agrochemicals, and specialty chemicals, understanding this compound's characteristics is essential for professionals across multiple disciplines.

The molecular structure of Phenol, 4-(3-methylphenoxy)- combines a phenol moiety with a 3-methylphenoxy group, resulting in distinct physicochemical properties. Its CAS No. 58908-97-7 serves as a critical identifier in regulatory documentation and safety databases. Recent trends in chemical research highlight its potential as a building block for advanced materials, particularly in the development of heat-resistant polymers and liquid crystal displays (LCDs). These applications align with current industry priorities such as sustainable material innovation and energy-efficient technologies.

From an analytical perspective, 4-(3-methylphenoxy)phenol exhibits notable solubility profiles in organic solvents like ethanol and acetone, making it valuable for formulation chemistry. Laboratories frequently employ advanced techniques such as HPLC and GC-MS to quantify and characterize this compound, addressing common user queries about "purity analysis methods for CAS 58908-97-7" and "spectroscopic identification of phenolic ethers". These analytical considerations are particularly relevant given the increasing emphasis on quality control in chemical manufacturing.

Industrial applications of Phenol, 4-(3-methylphenoxy)- extend to the production of specialized coatings and adhesives, where its molecular structure contributes to enhanced durability. The compound's thermal stability makes it suitable for high-temperature processes, a feature frequently searched in contexts like "high-performance additives for polymer composites". Furthermore, its role as an intermediate in synthesizing photoactive materials has sparked interest in optoelectronics research, connecting to trending topics such as flexible electronics and organic photovoltaics.

Environmental and handling considerations for CAS No. 58908-97-7 follow standard protocols for phenolic compounds. While not classified under stringent hazardous categories, proper storage conditions—including protection from light and moisture—are recommended to maintain stability. This practical information responds to frequent searches about "storage guidelines for phenolic ether derivatives" and "handling precautions for 4-(m-Tolyloxy)phenol", reflecting the chemical industry's focus on operational safety and material preservation.

Innovation opportunities surrounding Phenol, 4-(3-methylphenoxy)- continue to emerge, particularly in green chemistry applications. Researchers are exploring its potential as a bio-based platform chemical, aligning with global sustainability initiatives. This direction addresses contemporary search trends like "eco-friendly alternatives to conventional phenolic compounds" and "biodegradable polymer precursors". Such developments position this compound as a subject of ongoing scientific and industrial relevance.

In summary, Phenol, 4-(3-methylphenoxy)- (CAS No. 58908-97-7) represents a chemically intriguing and commercially valuable substance with multifaceted applications. Its significance spans traditional industrial uses and cutting-edge material science, making it a compound of enduring interest to chemists, engineers, and product developers worldwide.